Cas no 953010-43-0 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide
• CAS No: 953010-43-0
• MF: C₁₈H₁₅FN₂O₃
• MW: 326.321707963943
• CID: 6180208
• PubChem ID: 16866909
• Update Time: 2025-05-20

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide
• F2493-0452
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-phenoxyacetamide
• AKOS024651666
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-phenoxyacetamide
• 953010-43-0
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-phenoxyacetamide

• Inchi： 1S/C18H15FN2O3/c19-14-8-6-13(7-9-14)17-10-15(21-24-17)11-20-18(22)12-23-16-4-2-1-3-5-16/h1-10H,11-12H2,(H,20,22)
• InChI Key： GBUAHIRTEOWCBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(COC2C=CC=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 326.10667051g/mol
• Monoisotopic Mass: 326.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide

Professional Introduction to N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide (CAS No. 953010-43-0)

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 953010-43-0, represents a convergence of structural complexity and potential therapeutic applications. Its molecular framework, characterized by a combination of heterocyclic and aromatic moieties, positions it as a candidate for further exploration in drug discovery and development.

The chemical structure of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide features a central oxazole ring substituted with a 4-fluorophenyl group, which is further linked to a phenoxyacetylamide moiety. This arrangement not only contributes to the compound's distinct physicochemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are five-membered heterocycles containing one oxygen and two carbon atoms, and they are known for their versatility in medicinal chemistry. The oxazole ring in N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide is likely to contribute to the compound's pharmacological profile by enabling interactions with specific biological receptors or enzymes. This structural feature aligns with the ongoing efforts to develop novel therapeutic agents that target complex diseases.

The phenoxyacetylamide moiety in the compound's name N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide suggests potential functionalities that could be exploited for drug design. Acetylamides are common pharmacophores that can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets. The phenoxy group further extends the compound's ability to interact with biological systems through hydrophobic and π-stacking interactions.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The unique combination of substituents in N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide provides a rich foundation for SAR studies. By systematically modifying various parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been instrumental in the development of several successful drugs over the past decades.

The fluorine atom in the 4-fluorophenyl group is a key structural element that warrants special attention. Fluorine substitution is a well-established strategy in drug design due to its ability to modulate both metabolic stability and binding affinity. The electron-withdrawing nature of fluorine can enhance the potency of a drug by increasing its interaction with biological targets. Additionally, fluorine atoms can influence the pharmacokinetic properties of a molecule, making it more suitable for therapeutic use.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Techniques such as molecular docking and virtual screening allow researchers to predict the binding modes of compounds like N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide to biological targets before conducting expensive experimental studies. These computational methods have become indispensable tools in modern drug discovery pipelines.

The oxazole ring itself has been extensively studied for its potential applications in medicine. Oxazole derivatives have shown promise as antimicrobial agents, anti-inflammatory compounds, and even as precursors to more complex pharmacologically active molecules. The ability of oxazoles to adopt multiple conformations may contribute to their versatility in interacting with different biological targets.

In conclusion, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenoxyacetamide represents an intriguing compound with significant potential for further research and development. Its unique structural features, including the presence of a 4-fluorophenyl-substituted oxazole ring and a phenoxyacetylamide moiety, make it an attractive candidate for exploring new therapeutic avenues. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the next generation of pharmaceutical innovations.